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Compound of Interest

Compound Name: Methoxyperfluorobutane

Cat. No.: B062403 Get Quote

Introduction

Methoxyperfluorobutane, a hydrofluoroether (HFE), is a versatile fluid utilized across a range

of scientific and industrial applications. This technical guide provides a comprehensive

overview of its synonyms, trade names, physicochemical properties, and key experimental

applications, with a focus on its relevance to researchers, scientists, and professionals in drug

development. Methoxyperfluorobutane is recognized for its favorable environmental and

safety profile, positioning it as a viable alternative to ozone-depleting substances and

compounds with high global warming potential.

Synonyms and Chemical Identity
Methoxyperfluorobutane is a mixture of two inseparable isomers, which are considered to

have essentially identical properties.[1] The primary chemical synonyms and identifiers are

detailed below:

Chemical Name: Methoxy-nonafluorobutane

Isomeric Composition:

Methyl nonafluoroisobutyl ether: (CF₃)₂CFCF₂OCH₃ (approximately 60%)

Methyl nonafluorobutyl ether: CF₃CF₂CF₂CF₂OCH₃ (approximately 40%)

CAS Numbers:
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Mixture: 163702-07-6 and 163702-08-7

Methyl nonafluorobutyl ether: 163702-07-6

Methyl nonafluoroisobutyl ether: 163702-08-7

Other Synonyms: Nonafluorobutyl methyl ether, Methyl perfluorobutyl ether, Perfluorobutyl

methyl ether.[2][3]

Trade Names and Replacements
The most widely recognized trade name for methoxyperfluorobutane is HFE-7100.

Historically, this product was predominantly manufactured by 3M™ under the name Novec™

7100 Engineered Fluid. However, 3M has phased out the production of Novec™ fluids.[4]

Consequently, several companies now offer direct, chemically equivalent replacements.

Table 1: Common Trade Names and Replacements for Methoxyperfluorobutane

Trade Name Manufacturer/Supplier Notes

Novec™ 7100 3M™ (discontinued)
The original and most widely

known trade name.

BestSolv® 7100 Best Technology

Marketed as an exact molecule

replacement for Novec™ 7100.

[5]

ETI 7100 Enviro Tech International, Inc.
An exact-isomer replacement

for Novec™ 7100.[6]

Promosolv™ DR3
Inventec Performance

Chemicals

A drop-in replacement for

Novec™ 7100.[7]

Samsol™ HFE71 FP Samuel Banner Chemicals
A chemically equivalent

alternative to Novec™ 7100.[7]

MicroCare™ HFE7100 MicroCare LLC
A chemically equivalent fluid to

3M™ Novec™ 7100.
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Physicochemical Properties
The unique combination of physicochemical properties of methoxyperfluorobutane makes it

suitable for a variety of specialized applications.

Table 2: Physicochemical Properties of Methoxyperfluorobutane (HFE-7100)

Property Value

Molecular Formula C₅H₃F₉O

Molecular Weight 250.06 g/mol [2][8]

Appearance Clear, colorless liquid[8][9]

Odor Low odor/Slight, ethereal[9][10]

Boiling Point 61 °C[11]

Melting Point -135 °C[2][8]

Density (at 25 °C) 1.52 g/mL[12]

Vapor Pressure (at 25 °C) 202 mmHg[11]

Surface Tension (at 25 °C) 13.6 dynes/cm[11]

Viscosity (kinematic, at 25 °C) 0.45 centistokes

Solubility of Water in Solvent 95 ppmw[11]

Solubility in Water 12 ppmw[10]

Ozone Depletion Potential (ODP) 0[11]

Global Warming Potential (GWP, 100-yr ITH) 320[11]

VOC Status (US EPA) Exempt[5]

Flash Point None[11]

Logical Relationship between Properties and
Applications
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The inherent properties of methoxyperfluorobutane directly inform its utility in various

applications. The following diagram illustrates these relationships.

Physicochemical Properties

Applications

Low Surface Tension & Viscosity

Precision Cleaning & Rinsing

Penetrates tight spaces

Lubricant Carrier

Effective deposition

Forensic Analysis

Effective reagent carrier

High Density
Displaces contaminants

Non-flammable & Low Toxicity

Safe for workplace use

Heat Transfer Fluid

Safe for electronics cooling

Solvent for Chemical Synthesis

Safe reaction medium

Chemical & Thermal Stability

Reliable performance

Inert reaction environment

Good Material Compatibility

Safe for sensitive components

Broad material compatibility

Zero ODP & Low GWP
Environmentally preferred

Sustainable choice
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Click to download full resolution via product page

Relationship between HFE-7100's properties and its applications.

Experimental Protocols
Methoxyperfluorobutane's unique properties make it a valuable tool in various laboratory and

industrial processes. Detailed below are protocols for some of its key applications.

Vapor Degreasing for Precision Cleaning
Vapor degreasing is a highly effective method for cleaning sensitive components, such as

medical devices and electronics, to a high degree of cleanliness. HFE-7100 is well-suited for

this application due to its non-flammability, low surface tension, and material compatibility.[1]

Objective: To remove contaminants (e.g., oils, greases, particulates) from a solid substrate.

Materials:

Vapor degreaser unit (with boil sump and rinse sump)

Methoxyperfluorobutane (HFE-7100)

Contaminated parts to be cleaned

Personal Protective Equipment (PPE): safety glasses, gloves

Protocol:

System Preparation: Ensure the vapor degreaser is clean and functioning correctly. Fill the

boil sump with HFE-7100 to the recommended level.

Heating: Turn on the heater for the boil sump. The solvent will begin to boil and create a

vapor zone above the sumps. Cooling coils at the top of the unit will condense the vapor,

maintaining the vapor zone and preventing solvent loss.

Vapor Cleaning: Place the contaminated parts in a basket and lower them into the vapor

zone. The hot vapor will condense on the cooler parts, dissolving the contaminants. This

condensate then drips back into the boil sump.
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Rinse (Optional): For higher cleanliness, the parts can be immersed in the rinse sump, which

contains pure, distilled solvent.

Final Vapor Rinse and Drying: Raise the parts back into the vapor zone for a final rinse with

pure condensed solvent.

Removal: Slowly lift the parts out of the vapor zone, allowing them to dry completely before

removal from the degreaser. The parts will emerge clean, dry, and spot-free.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Contaminated Parts
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hot vapor zone
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dissolving contaminants

Contaminated condensate
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pure vapor zone
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to dry

End: Clean, Dry Parts

 

Start: Porous surface
with latent fingermarks

Prepare DFO/HFE-7100
suspension
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suspension for 10s (repeat 2x)

Air dry completely
in fume hood

Heat in oven at 100°C
for 10 minutes

Examine under forensic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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